3-{[(2,5-dimethylphenoxy)acetyl]amino}-2-methylbenzoic acid

• IUPAC Name: 3-[[2-(2,5-dimethylphenoxy)acetyl]amino]-2-methylbenzoic acid
• InChI: InChI=1S/C18H19NO4/c1-11-7-8-12(2)16(9-11)23-10-17(20)19-15-6-4-5-14(13(15)3)18(21)22/h4-9H,10H2,1-3H3,(H,19,20)(H,21,22)
• InChI Key: YLMQAIPYZOSSFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(=O)NC2=CC=CC(=C2C)C(=O)O
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

3-{[(2,5-dimethylphenoxy)acetyl]amino}-2-methylbenzoic acid is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as DMPAA and is synthesized using a specific method that involves several steps.

Mechanism of Action

The mechanism of action of 3-{[(2,5-dimethylphenoxy)acetyl]amino}-2-methylbenzoic acid is not well understood. However, it has been reported that DMPAA derivatives inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This inhibition leads to the suppression of cancer cell growth and ultimately leads to cell death.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-{[(2,5-dimethylphenoxy)acetyl]amino}-2-methylbenzoic acid are not well studied. However, it has been reported that DMPAA derivatives have shown promising results in the inhibition of cancer cell growth and the development of anti-inflammatory drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{[(2,5-dimethylphenoxy)acetyl]amino}-2-methylbenzoic acid in lab experiments is its potential applications in the development of various drugs. However, one of the main limitations of using DMPAA derivatives in lab experiments is the lack of understanding of its mechanism of action and its potential side effects.

Future Directions

There are several future directions for the research on 3-{[(2,5-dimethylphenoxy)acetyl]amino}-2-methylbenzoic acid. One of the main directions is to study its mechanism of action and its potential side effects. Another direction is to develop more potent and selective DMPAA derivatives for the development of anti-cancer agents, anti-inflammatory drugs, and anti-viral drugs. Additionally, further studies are needed to explore its potential applications in other fields of scientific research.
Conclusion
In conclusion, 3-{[(2,5-dimethylphenoxy)acetyl]amino}-2-methylbenzoic acid is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. Its synthesis method involves several steps, and it has potential applications in the development of various drugs. However, further studies are needed to understand its mechanism of action and its potential side effects.

Synthesis Methods

The synthesis of 3-{[(2,5-dimethylphenoxy)acetyl]amino}-2-methylbenzoic acid involves several steps. The first step involves the reaction between 2,5-dimethylphenol and acetic anhydride in the presence of sulfuric acid to form 2,5-dimethylphenyl acetate. The second step involves the reaction between 2,5-dimethylphenyl acetate and phosgene to form 2,5-dimethylphenyl chloroformate. The third step involves the reaction between 2,5-dimethylphenyl chloroformate and methyl anthranilate to form 3-{[(2,5-dimethylphenoxy)acetyl]amino}-2-methylbenzoic acid.

Scientific Research Applications

3-{[(2,5-dimethylphenoxy)acetyl]amino}-2-methylbenzoic acid has potential applications in various fields of scientific research. One of its main applications is in the field of medicinal chemistry, where it is used as a building block for the synthesis of various drugs. It has been reported that DMPAA derivatives have shown promising results in the development of anti-cancer agents, anti-inflammatory drugs, and anti-viral drugs.